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Compound of Interest

Compound Name: N-Nitroso Tofenacin-d5

Cat. No.: B15554825 Get Quote

For immediate release: Researchers, scientists, and drug development professionals handling

N-Nitroso Tofenacin-d5 can now access a comprehensive guide on the essential personal

protective equipment (PPE), operational plans, and disposal procedures for this compound.

Given that N-nitroso compounds are widely recognized as probable human carcinogens, this

guide provides critical, step-by-step safety information to ensure the well-being of laboratory

personnel and maintain environmental safety.[1]

N-Nitroso Tofenacin-d5 is an N-nitroso derivative of a secondary amine and is utilized as a

highly characterized reference material in analytical method development and quality control.[2]

Due to its classification as a potential carcinogen, it must be handled with stringent safety

measures in a designated area, such as a chemical fume hood, to prevent inhalation exposure.

[1][3]

Personal Protective Equipment (PPE)
The primary defense against exposure to hazardous chemicals is the consistent and correct

use of appropriate PPE.[4][5] For N-Nitroso Tofenacin-d5, a compound classified as a

suspected human carcinogen, the following PPE is mandatory:[3][6][7]
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PPE Category Item Specifications & Use

Hand Protection Chemical-resistant gloves

Disposable nitrile gloves offer

broad short-term protection.

For prolonged contact, consult

the glove manufacturer's

resistance guide. Always

inspect gloves before use and

change them immediately

upon contamination.[8]

Eye & Face Protection Safety goggles or glasses

Must meet ANSI Z.87.1

standards. A face shield worn

over safety glasses is required

when there is a risk of

splashes or explosions.[8]

Body Protection Laboratory coat

A buttoned, properly fitting lab

coat made of materials like

Nomex® is recommended to

cover as much skin as

possible.[8] Avoid polyester or

acrylic fabrics.[8]

Respiratory Protection Respirator

Required when vapors or

aerosols may be generated.[6]

The type of respirator (e.g.,

N95, half-face, full-face)

depends on the specific

procedure and potential

exposure concentration.[5] A

formal respiratory protection

program, including fit testing

and training, is essential.[8]

Foot Protection Closed-toe shoes
Shoes must cover the entire

foot.[8]

Operational Plan: Handling and Storage
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All work with N-Nitroso Tofenacin-d5 should be conducted within a properly functioning

chemical fume hood to minimize inhalation risk.[3][9] It is crucial to use the smallest amount of

the chemical necessary for the experiment.[9]

Storage:

Store in a tightly closed, properly labeled container.

Keep in a cool, well-ventilated, and designated area.

The storage area should be locked or otherwise accessible only to authorized personnel.[6]

[7]

In Case of a Spill:

Immediately evacuate and isolate the area.[1]

Decontamination should only be performed by trained personnel wearing appropriate PPE,

which may include a self-contained breathing apparatus for large spills.[1]

Absorb the spill with an inert material like vermiculite or sand; do not use combustible

materials such as paper towels.[3]

Place the absorbed material into a sealed, clearly labeled container for hazardous waste

disposal.[1][3]

Thoroughly wash the spill site and ensure the area is well-ventilated.[1]

Disposal Plan
N-nitroso compounds are considered hazardous waste and must be disposed of according to

institutional, local, state, and federal regulations.[1]

Waste Collection:

Collect all waste, including the pure compound, contaminated solutions, and disposable

labware (e.g., pipette tips, gloves), in a designated, leak-proof, and clearly labeled

hazardous waste container.[1]
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The label must include the chemical name ("N-Nitroso Tofenacin-d5 Waste"), hazard

classification ("Toxic," "Carcinogen"), and the date of accumulation.[1]

Chemical Degradation (for laboratory settings): A documented method for the degradation of N-

nitroso compounds involves reduction with an aluminum-nickel alloy in an alkaline solution.

This procedure should only be carried out by trained personnel in a controlled laboratory

setting.[3][10]

Final Disposal: The sealed hazardous waste container must be handed over to the institution's

environmental health and safety (EHS) office or a licensed hazardous waste disposal

contractor for final disposal, typically via high-temperature incineration.[1][3]

Experimental Workflow: Safe Handling of N-Nitroso
Tofenacin-d5dot
// Node Definitions prep [label="Preparation\n- Don appropriate PPE\n- Work in a chemical

fume hood", fillcolor="#F1F3F4", fontcolor="#202124"]; weigh [label="Weighing\n- Use

containment (e.g., ventilated balance enclosure)\n- or tare method", fillcolor="#F1F3F4",

fontcolor="#202124"]; dissolve [label="Dissolution\n- Add solvent to the compound\n- in a

closed container", fillcolor="#F1F3F4", fontcolor="#202124"]; experiment

[label="Experimentation\n- Conduct experiment within the fume hood", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; decon [label="Decontamination\n- Clean all surfaces and glassware",

fillcolor="#FBBC05", fontcolor="#202124"]; waste [label="Waste Disposal\n- Collect all waste in

a labeled container", fillcolor="#EA4335", fontcolor="#FFFFFF"]; end [label="End of

Procedure\n- Remove PPE\n- Wash hands thoroughly", fillcolor="#34A853",

fontcolor="#FFFFFF"];

// Edge Definitions prep -> weigh [label="Proceed with caution"]; weigh -> dissolve; dissolve ->

experiment; experiment -> decon [label="Post-experiment"]; decon -> waste; waste -> end; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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